Cas no 1859140-44-5 (2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid)
2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering unique reactivity and stability due to its structural features. The presence of two fluorine atoms adjacent to the cyclopropane ring enhances its electrophilic character, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated compounds. The isopropyl substituent contributes to steric hindrance, influencing selectivity in reactions. This compound is of interest in pharmaceutical and agrochemical research, where fluorinated motifs are often leveraged to improve metabolic stability and binding affinity. Its well-defined structure allows for precise modifications in targeted synthetic applications.
1859140-44-5 structure
Product Name:2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
CAS No:1859140-44-5
MF:C7H10F2O2
MW:164.149909496307
CID:5912435
PubChem ID:165643366
Update Time:2025-05-28
2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1859140-44-5
- EN300-1928600
- 2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
- 2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
-
- Inchi： 1S/C7H10F2O2/c1-4(2)6(5(10)11)3-7(6,8)9/h4H,3H2,1-2H3,(H,10,11)
- InChI Key： VJYYDKOACQAOHE-UHFFFAOYSA-N
- SMILES： FC1(CC1(C(=O)O)C(C)C)F
Computed Properties
- Exact Mass: 164.06488588g/mol
- Monoisotopic Mass: 164.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928600-0.05g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-0.1g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-0.25g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-0.5g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-1.0g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1928600-2.5g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-5.0g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1928600-10.0g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1928600-1g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1928600-5g |
2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid |
1859140-44-5 | 5g |
$3687.0 | 2023-09-17 |
2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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